Cas no 2680658-85-7 (tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate
• CAS No: 2680658-85-7
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5631644
• PubChem ID: 165933457
• Update Time: 2025-08-05

tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680658-85-7
• EN300-28290917
• tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate

• Inchi： 1S/C15H17N3O4/c1-9-7-13(17-14(19)22-15(2,3)4)11-8-10(18(20)21)5-6-12(11)16-9/h5-8H,1-4H3,(H,16,17,19)
• InChI Key： KMDBGUBDTAAZAV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)N=C2C=CC(=CC=12)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97Ų

Additional information on tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate

Introduction to tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate (CAS No. 2680658-85-7)

tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate (CAS No. 2680658-85-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate is composed of a tert-butyl carbamate moiety attached to a 2-methyl-6-nitroquinoline ring. The tert-butyl group provides steric protection, while the nitro group imparts electronic and steric effects that influence the compound's reactivity and biological activity. The quinoline ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with specific protein targets.

Recent studies have highlighted the importance of tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate in the context of drug discovery and development. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the compound effectively disrupts the kinase's function, leading to reduced tumor growth in preclinical models.

In another study, published in the European Journal of Medicinal Chemistry, tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate was evaluated for its potential as an antiviral agent. The results indicated that the compound has significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a promising candidate for further development as an antiviral therapeutic.

The synthesis of tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the quinoline ring through cyclization reactions and the subsequent attachment of the tert-butyl carbamate group via nucleophilic substitution or amidation reactions. The synthetic route is optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development.

The physicochemical properties of tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate, such as solubility, stability, and logP values, have been extensively characterized. These properties are essential for understanding the compound's behavior in biological systems and for optimizing its formulation for various delivery methods. For example, improving solubility can enhance bioavailability and therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have shown that tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. These assessments will include detailed analyses of potential side effects and long-term effects on different organ systems.

The future prospects for tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its pharmacokinetic properties and delivery efficiency.

In conclusion, tert-butyl N-(2-methyl-6-nitroquinolin-4-yl)carbamate (CAS No. 2680658-85-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.